Methyl 3-amino-4-methoxybenzoate hydrochloride

• Molecular Formula: C9H12ClNO3
• Molecular Weight: 217.65 g/mol
• IUPAC Name: methyl 3-amino-4-methoxybenzoate;hydrochloride
• InChI: InChI=1S/C9H11NO3.ClH/c1-12-8-4-3-6(5-7(8)10)9(11)13-2;/h3-5H,10H2,1-2H3;1H
• InChI Key: ABHPIUWEMLORRY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)N.Cl

Description

Methyl 3-amino-4-methoxybenzoate hydrochloride is a useful research compound. Its molecular formula is C9H12ClNO3 and its molecular weight is 217.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (8.7 mL) is added dropwise to methanol (90 mL) at −30° C. under argon gas atmosphere over a period of 15 minutes and a mixture is stirred at −20° C. for 30 minutes. To the mixture is added 3-amino-4-methoxybenzoic acid (5.0 g) and the solution is stirred at the same temperature for 15 minutes and at room temperature for 3 days. The reaction mixture is concentrated in vacuo and the resultant crystals are washed with methanol/ether to give methyl 3-amino-4-methoxybenzoate hydrochloride (6.25 g, yield; 96%) as colorless crystals. M.p. 213-215° C., MS (APCI) m/z: 182 [M+H]+